Pyrazin-2-yl(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: pyrazin-2-yl-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C14H11N5O2S/c20-14(10-6-15-3-4-16-10)19-7-9(8-19)13-17-12(18-21-13)11-2-1-5-22-11/h1-6,9H,7-8H2
• InChI Key: WPBVMIFXKRWMOK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NC=CN=C2)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C14H11N5O2S
• Molecular Weight: 313.34 g/mol

Description

Synthesis Analysis

The synthesis of this compound is related to its use as a CCR6 receptor modulator for the treatment or prevention of various diseases, conditions, or disorders. The synthesis process also involves the preparation of pharmaceutical compositions containing one or more compounds of this formula.

Scientific Research Applications

Organic Synthesis and Antibacterial Screening

A study by Landage et al. (2019) explored the synthesis of novel thiazolyl pyrazole and benzoxazole derivatives characterized by spectral and analytical data, revealing their potential antibacterial activities (Landage, Thube, & Karale, 2019). This suggests that compounds with similar structural features, including Pyrazin-2-yl derivatives, may also exhibit antibacterial properties and could be synthesized through related methods.

Drug-likeness and In Vitro Microbial Investigation

Pandya et al. (2019) conducted an in silico approach towards the prediction of drug-likeness and in vitro microbial investigation of dihydropyrrolone conjugates, indicating the synthesized compounds had excellent drug-likeness properties and showed good to moderate activity against bacterial strains (Pandya, Dave, Patel, & Desai, 2019). This highlights the relevance of computational and in vitro methodologies in assessing the potential biological activities of complex molecules, including Pyrazin-2-yl derivatives.

Anticancer Evaluation

Gouhar and Raafat (2015) synthesized derivatives that were evaluated as anticancer agents, demonstrating the potential of complex organic molecules in therapeutic applications (Gouhar & Raafat, 2015). This suggests that Pyrazin-2-yl derivatives could be explored for their anticancer activities through similar synthetic and evaluation methodologies.

Mechanism of Action

This compound acts as a modulator of the CCR6 receptor. The CCR6 receptor is a G-protein coupled receptor (GPCR) that recognizes and binds to peptide chemokine ligands. The predominant functions of chemokine receptors and their ligands are to induce leukocyte trafficking to-and-from lymphoid organs and tissues in the steady state, as well as in the context of an infection or inflammation.